3-Benzyloxy4-hydroxy-5-iodo benzaldehyde

• Molecular Formula: C14H11IO3
• Molecular Weight: 354.14 g/mol
• IUPAC Name: 4-hydroxy-3-iodo-5-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C14H11IO3/c15-12-6-11(8-16)7-13(14(12)17)18-9-10-4-2-1-3-5-10/h1-8,17H,9H2
• InChI Key: IMLOGEWSOSQHRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=CC(=C2)C=O)I)O

Description

3-Benzyloxy4-hydroxy-5-iodo benzaldehyde is a useful research compound. Its molecular formula is C14H11IO3 and its molecular weight is 354.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-Benzyloxy-4-hydroxy benzaldehyde (15 g, 0.065 mol) and Iodine (17.54 g, 0.13 mol) was added 3.2% NaOH solution (150 ml). The reaction mixture was stirred at 75-80° C. for 8 h. The reaction mixture was cooled to room temperature and concentrated hydrochloric acid was added and the solid was filtered. Then the compound was recrystalized with isopropanol. The solid was filtered and dried to give 3-benzyloxy-4hydroxy-5-Iodo benzaldehyde (18.40 g, 79%). TLC: Ethyl acetate:light petroleum (2:5), Rf=0.4; 1H NMR (CDCl3, 200 MHz): δ 5.20 (s, 2H), 7.23-7.45 (m, 6H), 7.8 (d, J=1.42 Hz, 1H), 9.73 (s,1H).